Cas no 2171858-10-7 (tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate)
tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate
- tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate
- EN300-1278077
- 2171858-10-7
-
- Inchi: 1S/C16H29N5O2/c1-11(2)21-14(13(10-17)18-19-21)12-6-8-20(9-7-12)15(22)23-16(3,4)5/h11-12H,6-10,17H2,1-5H3
- InChI Key: XEPUFHSFVBNIBP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C2=C(CN)N=NN2C(C)C)CC1)=O
Computed Properties
- Exact Mass: 323.23212518g/mol
- Monoisotopic Mass: 323.23212518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 86.3Ų
tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278077-0.05g |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 0.05g |
$1212.0 | 2023-05-23 | ||
| Enamine | EN300-1278077-0.1g |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 0.1g |
$1269.0 | 2023-05-23 | ||
| Enamine | EN300-1278077-0.25g |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 0.25g |
$1328.0 | 2023-05-23 | ||
| Enamine | EN300-1278077-0.5g |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 0.5g |
$1385.0 | 2023-05-23 | ||
| Enamine | EN300-1278077-1.0g |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 1g |
$1442.0 | 2023-05-23 | ||
| Enamine | EN300-1278077-2.5g |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 2.5g |
$2828.0 | 2023-05-23 | ||
| Enamine | EN300-1278077-5.0g |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 5g |
$4184.0 | 2023-05-23 | ||
| Enamine | EN300-1278077-10.0g |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 10g |
$6205.0 | 2023-05-23 | ||
| Enamine | EN300-1278077-50mg |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 50mg |
$1212.0 | 2023-10-01 | ||
| Enamine | EN300-1278077-100mg |
tert-butyl 4-[4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate |
2171858-10-7 | 100mg |
$1269.0 | 2023-10-01 |
tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate
Research Brief on tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate (CAS: 2171858-10-7)
The compound tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate (CAS: 2171858-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, biological activities, and potential therapeutic applications.
Recent studies have highlighted the importance of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. The presence of both the 1,2,3-triazole and piperidine moieties in its structure makes it a valuable scaffold for the development of pharmacologically active compounds. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors, particularly in the context of neurological disorders and infectious diseases.
One of the key advancements in the synthesis of tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate involves the use of click chemistry, specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, recent modifications in the synthetic protocol have focused on improving the stereoselectivity and reducing the formation of by-products.
In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects against specific protein targets, such as kinases and proteases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of analogs derived from this scaffold showed potent activity against a kinase implicated in cancer progression. These findings suggest that further optimization of the compound's structure could lead to the development of novel anticancer agents.
Moreover, the compound's potential in central nervous system (CNS) drug development has been explored. Its ability to cross the blood-brain barrier (BBB) has been confirmed through in vivo studies, making it a candidate for the treatment of neurodegenerative diseases. Researchers are currently investigating its neuroprotective effects in models of Alzheimer's and Parkinson's diseases, with preliminary results indicating a reduction in oxidative stress and inflammation.
In conclusion, tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate (CAS: 2171858-10-7) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical settings.
2171858-10-7 (tert-butyl 4-4-(aminomethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)